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Compound of Interest

Compound Name: (p-Iodo-Phe7)-ACTH (4-10)

Cat. No.: B12398995 Get Quote

Technical Support Center: (p-Iodo-Phe7)-ACTH
(4-10) Peptide
This technical support guide provides researchers, scientists, and drug development

professionals with essential information on the recommended storage and handling of (p-Iodo-
Phe7)-ACTH (4-10) peptide to ensure its stability and integrity for experimental use.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for lyophilized (p-Iodo-Phe7)-ACTH (4-10)
peptide?

A1: Lyophilized (p-Iodo-Phe7)-ACTH (4-10) peptide should be stored at -20°C for short-term

storage and can be stored at -80°C for long-term stability.[1][2][3] It is crucial to protect the

peptide from light and moisture as it is hygroscopic.[4] Store the vial in a dark, cool, and dry

environment.[1]

Q2: How should I handle the peptide upon receiving it?

A2: Upon receipt, it is recommended to store the lyophilized peptide under the recommended

cold and dry conditions.[1] Peptides are generally shipped at ambient temperatures and are

stable for several days to weeks in their lyophilized form.[2] Before opening the vial, it is
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important to allow it to equilibrate to room temperature in a desiccator to prevent moisture

condensation, which can lead to hydrolysis and degradation of the peptide.[5][6]

Q3: What is the proper procedure for reconstituting the (p-Iodo-Phe7)-ACTH (4-10) peptide?

A3: For reconstitution, sterile, high-purity water (e.g., 18MΩ-cm H2O) or a sterile, dilute acidic

solution (e.g., 0.1% acetic acid) is recommended.[7][8] The choice of solvent may depend on

the specific experimental requirements. For ACTH and its analogues, reconstitution in sterile

water to a concentration of not less than 100 µg/ml is a common practice, which can then be

further diluted with other aqueous solutions.[7][8]

Q4: How should I store the reconstituted peptide solution?

A4: Once reconstituted, the peptide solution is less stable than its lyophilized form.[2][9] It is

highly recommended to aliquot the solution into single-use volumes to avoid repeated freeze-

thaw cycles, which can degrade the peptide.[1][9] These aliquots should be stored at -20°C or,

for longer-term storage, at -80°C.[2][10] For short-term use, some peptide solutions can be

stored at 4°C for up to a week, but freezing is generally preferred for maintaining integrity.[7][8]

Q5: Are there any specific amino acids in (p-Iodo-Phe7)-ACTH (4-10) that are prone to

degradation?

A5: Yes, the sequence of ACTH (4-10) is Met-Glu-His-Phe-Arg-Trp-Gly. The presence of

Methionine (Met) and Tryptophan (Trp) makes the peptide susceptible to oxidation.[1]

Therefore, it is advisable to minimize the peptide's exposure to air. Purging the vial with an inert

gas like nitrogen or argon can help mitigate oxidation.[1]
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Issue Possible Cause Recommended Solution

Reduced Peptide Activity Improper storage temperature.

Ensure the peptide is

consistently stored at -20°C or

-80°C.[1][2][3]

Exposure to moisture.

Always allow the vial to reach

room temperature before

opening to prevent

condensation.[5] Store in a

desiccator.[6]

Repeated freeze-thaw cycles.

Aliquot the reconstituted

peptide into single-use vials to

minimize freeze-thaw cycles.

[9]

Oxidation of sensitive residues

(Met, Trp).

Store the peptide under an

inert atmosphere (nitrogen or

argon).[1] Use degassed

solvents for reconstitution.[6]

Difficulty Dissolving the

Peptide
Incorrect solvent.

Refer to the manufacturer's

datasheet for the

recommended solvent. Sterile,

high-purity water or dilute

acetic acid are common

choices.[7] Sonication may aid

in dissolving the peptide.

Peptide has degraded or

aggregated.

This may be irreversible.

Ensure proper storage from

the time of receipt to prevent

this.
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Visible Change in Appearance

(e.g., color)
Oxidation or degradation.

This can be a sign of peptide

instability, particularly for those

containing Cys, Met, or Trp,

which may cause browning.[1]

It is best to use a fresh vial of

the peptide.

Storage Condition Summary
Form Temperature Duration Key Considerations

Lyophilized -20°C
Short to Medium-term

(months to a year)

Protect from light and

moisture.[1][4]

-80°C Long-term (years)
Optimal for maximum

stability.[2][3]

Reconstituted Solution 4°C
Short-term (up to one

week)

Use sterile buffers (pH

5-6).[7][8]

-20°C
Medium-term (weeks

to months)

Aliquot to avoid

freeze-thaw cycles.[2]

[9]

-80°C
Long-term (up to a

year)

Recommended for

prolonged storage of

solutions.[10]
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Peptide Handling and Storage Workflow

Peptide Receipt

Reconstitution

Solution Storage

Experimental Use

Receive Lyophilized Peptide

Inspect Vial for Damage

Store at -20°C or -80°C

Equilibrate Vial to Room Temp

Prepare for Use

Reconstitute with Sterile Solvent

Aliquot into Single-Use Vials

Store Aliquots at -20°C or -80°C

Thaw a Single Aliquot

Prepare for Use

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for proper handling and storage of peptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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